N,2,4,5-tetramethyl-N-phenylbenzenesulfonamide

• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol
• IUPAC Name: N,2,4,5-tetramethyl-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C16H19NO2S/c1-12-10-14(3)16(11-13(12)2)20(18,19)17(4)15-8-6-5-7-9-15/h5-11H,1-4H3
• InChI Key: SDRQYHOTUJAXOO-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)N(C)C2=CC=CC=C2)C

Description

N,2,4,5-tetramethyl-N-phenylbenzenesulfonamide, commonly known as TMB-4, is a sulfonamide compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of carbonic anhydrase, an enzyme that plays a crucial role in various physiological processes.

Mechanism of Action

TMB-4 inhibits carbonic anhydrase by binding to the active site of the enzyme, thereby preventing the conversion of carbon dioxide to bicarbonate. This results in a decrease in the pH of the extracellular environment, which can have various physiological effects.
Biochemical and Physiological Effects:
TMB-4 has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce intraocular pressure, and improve bone density. TMB-4 has also been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of TMB-4 is its potency as a carbonic anhydrase inhibitor. This makes it a useful tool for studying the role of carbonic anhydrase in various physiological processes. However, TMB-4 can be toxic at high concentrations, and its use in lab experiments requires careful consideration of dosage and safety precautions.

Future Directions

For the use of TMB-4 include its potential application in cancer therapy, the treatment of inflammatory diseases, and the development of new drugs.

Synthesis Methods

TMB-4 can be synthesized by reacting p-toluenesulfonamide with formaldehyde and dimethylamine in the presence of a catalyst. The reaction yields TMB-4 as a white crystalline solid with a high purity.

Scientific Research Applications

TMB-4 has been extensively studied for its potential applications in various fields of scientific research. It has been found to be a potent inhibitor of carbonic anhydrase, an enzyme that is involved in many physiological processes, including acid-base balance, respiration, and bone resorption. TMB-4 has also been shown to inhibit the growth of cancer cells and has potential applications in cancer therapy.